4-({[(2,3-dichlorophenyl)amino]carbonyl}amino)benzamide

• IUPAC Name: 4-[(2,3-dichlorophenyl)carbamoylamino]benzamide
• InChI: InChI=1S/C14H11Cl2N3O2/c15-10-2-1-3-11(12(10)16)19-14(21)18-9-6-4-8(5-7-9)13(17)20/h1-7H,(H2,17,20)(H2,18,19,21)
• InChI Key: SZNYUJWUMGHYAA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)Cl)Cl)NC(=O)NC2=CC=C(C=C2)C(=O)N
• Molecular Formula: C14H11Cl2N3O2
• Molecular Weight: 324.2 g/mol

Description

4-({[(2,3-dichlorophenyl)amino]carbonyl}amino)benzamide, also known as DCB, is a chemical compound that has been widely used in scientific research. It is a white crystalline powder that is soluble in organic solvents such as ethanol and DMSO. DCB has been used in various studies due to its unique chemical properties and biological effects.

Mechanism of Action

The mechanism of action of 4-({[(2,3-dichlorophenyl)amino]carbonyl}amino)benzamide is not fully understood. However, it has been proposed that this compound may act as a covalent inhibitor of some enzymes and receptors. This compound contains a carbonyl group that can react with the active site of some enzymes and receptors, leading to the formation of a covalent bond. This covalent bond can inhibit the activity of the enzyme or receptor by blocking the substrate or ligand binding site.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to inhibit the activity of some enzymes and receptors, leading to the modulation of various physiological processes such as protein degradation, cell signaling, pain sensation, and inflammation. This compound has also been shown to induce cell death in some cancer cell lines by activating the apoptotic pathway. However, the exact biochemical and physiological effects of this compound may vary depending on the concentration and duration of exposure.

Advantages and Limitations for Lab Experiments

4-({[(2,3-dichlorophenyl)amino]carbonyl}amino)benzamide has several advantages for lab experiments. It is a stable and readily available compound that can be synthesized in large quantities. It is also soluble in organic solvents, which makes it easy to dissolve in the reaction mixture. However, this compound has some limitations for lab experiments. It can react with some functional groups such as amino and hydroxyl groups, which may interfere with the reaction or affect the biological activity of the compound. This compound can also be toxic to some cell lines or organisms, which may limit its use in certain experiments.

Future Directions

There are several future directions for 4-({[(2,3-dichlorophenyl)amino]carbonyl}amino)benzamide research. One possible direction is to investigate the structure-activity relationship of this compound and its analogs. By synthesizing and testing different analogs of this compound, researchers can identify the key chemical features that are responsible for its biological activity. Another possible direction is to investigate the therapeutic potential of this compound for various diseases such as cancer and inflammation. By testing this compound in animal models or clinical trials, researchers can evaluate its efficacy and safety as a potential drug candidate.

Synthesis Methods

4-({[(2,3-dichlorophenyl)amino]carbonyl}amino)benzamide can be synthesized using a variety of methods. One of the most common methods is the reaction of 4-aminobenzamide with 2,3-dichloroaniline in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The reaction can be carried out in an organic solvent such as dichloromethane or tetrahydrofuran (THF) at room temperature. The yield of this compound can be improved by using a purification method such as recrystallization or column chromatography.

Scientific Research Applications

4-({[(2,3-dichlorophenyl)amino]carbonyl}amino)benzamide has been used in various scientific research studies due to its unique chemical properties and biological effects. It has been used as a tool compound to investigate the function of some enzymes and receptors. This compound has been shown to inhibit the activity of some enzymes such as cathepsin B and calpain, which are involved in various physiological processes such as protein degradation and cell signaling. This compound has also been shown to modulate the function of some receptors such as TRPA1, which is involved in pain sensation and inflammation.